Cas no 1082745-50-3 (5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide
• CAS No: 1082745-50-3
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• MDL: MFCD12405839
• CID: 833468
• Update Time: 2025-11-06

5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carboxamide
• 5-Amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide
• 5-Amino-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carboxylic acid amide
• Benzo[b]thiophene-2-ethanamine, N,N-dimethyl-3-[(1R)-1-(2-pyridinyl)ethyl]-
• 5-amino-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-carboxamide
• 5-amino-1-(tetrahydropyran-4-yl)-1H-pyrazole-4-carboxylic acid amide
• AK-79742
• AM807443
• ANW-47826
• CTK8B5173
• SBB070471
• SureCN1717322
• KKKDXSBBYUMEEQ-UHFFFAOYSA-N
• BCP14530
• SB18115
• OR310332
• AB0034679
• AX8225310
• ST24023809
• 5-amino-1-(4-oxanyl)-4-pyrazolecarboxamide
• X8871
• K
• 5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide

• MDL： MFCD12405839
• Inchi： 1S/C9H14N4O2/c10-8-7(9(11)14)5-12-13(8)6-1-3-15-4-2-6/h5-6H,1-4,10H2,(H2,11,14)
• InChI Key： KKKDXSBBYUMEEQ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(=C(C(N)=O)C=N1)N

Computed Properties

• Exact Mass: 210.11182
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 96.2

Experimental Properties

• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 453.4±45.0°C at 760 mmHg
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 96.16

5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide

5-Amino-1-(Oxan-4-Yl)-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

5-Amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide (CAS No. 1082745-50-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a pyrazole ring, an oxane group, and an amino carboxamide substituent, making it a versatile structure for various chemical modifications and functionalizations.

The synthesis of 5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrazole ring, which is a critical step in the synthesis process.

One of the most promising applications of 5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide lies in its potential as a building block for bioactive molecules. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further optimization in drug development pipelines. For instance, recent research has focused on modifying the oxane group to enhance bioavailability and target specificity.

In addition to its pharmacological applications, 5-amino-1-(oxan-4-yl)-1H-pyrazole-4-carboxamide has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor technologies. The pyrazole ring's inherent aromaticity and electron-donating properties make it an attractive component for constructing functional materials with tailored electronic properties.

The structural versatility of 5-amino-1-(oxan-4-yli)-pyrazole-carboxamide also extends to its role in supramolecular chemistry. Researchers have exploited hydrogen bonding interactions between the amino and carboxamide groups to design self-assembled nanostructures. These structures have potential applications in drug delivery systems and nanotechnology.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of 5-amino-oxyan-pyrazole-carboxamide derivatives. By introducing stereochemical variations at the oxane group, scientists have observed significant changes in both binding affinity and selectivity towards target proteins. This finding underscores the need for further exploration into stereochemical effects in drug design.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of 5-amino-oxyan-pyrazole-carboxamide. Density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals, which are crucial for predicting its reactivity in various chemical transformations.

In conclusion, 5-amino-oxyan-pyrazole-carboxamide (CAS No. 1082745) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial applications.